Abstract—The effect of sulfur and oxygen concentrations on the formation of chemical bonds in films based on the ternary Mo–S–O compound has been studied. The compound is of interest with respect to the creation of efficient thin-film catalysts for electrochemical and, especially, photoactivated water splitting reaction. The films have been created by pulsed laser deposition in a mixture of gases (argon and oxygen) at room temperature of the substrate. The factors that greatly affect the position of the Fermi level in the band gap of the triple compound have been determined, which is mainly responsible for the choice of components in hybrid and heterostructures for photoelectrodes. The change in the chemical state of Mo–S–O films in the electrochemical process of hydrogen production in an acidic solution has been investigated. Indicators of changes in the local packing of atoms (self-organization) have been revealed: they consist in a decrease in the concentration of metal oxide clusters and an increase in the concentration of Mo–S clusters on the surface of the films. According to the thermodynamic analysis performed using the density functional theory, when oxygen is removed from the surface of Mo–S–O films, and, consequently, a hybrid MoSx/(Mo–S–O) structure is formed, the efficiency of hydrogen formation can be controlled by the quantum-chemical interaction of various clusters. Here, only certain combinations of clusters can provide sufficiently high catalytic activity.

AbstractA model for the investigation of features of thermal exposure of molecular oxygen in the near-surface condensation layer in a low-pressure arc discharge plasma was developed. It was determined that the electron temperature and density of positive ions (\({\text{O}}_{2}^{ + }\) and O+) are mainly influenced by the input power and pressure of the gas mixture. It was shown that the density of ions increases with an increase in the power of the system under constant pressure, and vice versa.

AbstractThe development of subsea production systems of hydrocarbon resources for Russia is a new direction. The article describes the elastomeric materials used for the manufacture of seals for movable and fixed joints. It was noted that at present there are no domestic standards governing the requirements for elastomeric materials used in mining equipment. On the basis of the analysis of foreign experience, information is provided on rubbers that are most widely used in the design of subsea production systems. For basic rubbers, their main properties are considered. For rubber compounds that have become widespread and have proven their efficiency in practice, some characteristics are given. On the basis of the information presented in the review, a conclusion is made about the need to develop formulations of domestic elastomeric compositions.

AbstractThe second part of the review of the boundary friction tribology of solid carbon coatings gives special priority to the effects of generating modified layers and the tribochemical interaction of alloying additives with liquid lubricant components used for improving antifriction and antiwear properties. The possibilities of improving the lubricity of several full-formula oils and model lubricant compositions used in friction units are considered. Recommendations on the structure and alloying of diamond-like carbon coatings developed for use in lubricated heavy-duty friction units are provided.

AbstractThe appearance of ZhS6K grade alloy granules, the surface and internal structure, and the chemical composition thereof have been analyzed. It is shown that one can control the formation of a preset state of interfaces (tracks, crystallization cells, hatch block boundaries, grains, phases, and discontinuities such as pores and cracks) through the fractional composition, packing density upon filling, and scanning speed in order to obtain a better material quality. The initial structural state of the samples has been studied. An interrelation between the structure of crystallization cell boundaries, dispersed particles, and the structure of fragments has been established. It is shown that all the studied samples have different structural features at the same power and scanning strategy. The analysis has been performed using the methods of optical metallography and scanning electron microscopy (SEM).

Abstract—The mechanism of the electrochemical formation of WO3 films on the surface of titanium, tin, and ITO electrodes is investigated under various regimes, including the deposition time τ = 2000–8000 s and the electrochemical potential of deposition on the cathode in the range from –0.4 to –1 V. A technique for the synthesis of peroxytungstic acid and a method of cathodic electrodeposition are presented. The studies carried out with tin and titanium extend the field of application of WO3 films to technologies of chemical current sources and fuel cells.

AbstractThe rheological features of the melt flow of the initial low-density polyethylene and its filled composites with aluminum powder are studied. The effect the filler concentration, temperature, and shear rate on the composite rheology is explored. To improve the compatibility of metal-polymer systems, a compatibilizer representing a graft copolymer of low-density polyethylene with content of 5.8 wt % maleic anhydride is used. The values of the melt flow index (MFI) of low-density polyethylene are determined depending on the concentration of aluminum powder. The filler concentration is varied in the range of 0.5–30 wt %. It is shown that 0.5 wt % of aluminum powder leads to the maximum MFI of the composites. The flow curves and the dependence of the effective viscosity on the shear rate of the initial low-density polyethylene and composites with content of 0.5 and 5.0 wt % aluminum powder are determined. A theoretical justification of the regularities of changes in rheological properties is proposed. The dependence of the change in the effective viscosity of the melt on temperature in Arrhenius coordinates is established. On the basis of the curves obtained, the values of the apparent activation energy of the viscous flow are determined. It is determined that the introduction of the filler results in an increase in the activation energy of the viscous flow. A temperature-invariant characteristic of the viscosity properties of composites is constructed, allowing one to predict the change in the value of this indicator at high shear rates, close to their processing by extrusion and injection molding.

AbstractA technology has been developed for obtaining and evaluating in model studies in vitro a chemically fixed xenogenic bone matrix structurally resistant to osteoclastic resorption. The parameters of demineralization of the fragmented bone matrix have been selected in which the complete removal of the mineral component is carried out with the preservation of collagen in its native state. Optimal technological parameters of chemical fixation with epoxy compounds make it possible to obtain a stable material with free epoxy groups which can serve as a carrier for recombinant protein growth factors (rhBMP) in conditions of a pronounced regenerative process.

AbstractThe paper presents a comparative analysis of the structure and elastic properties of industrial nonwoven perchlorovinyl, chlorinated polyethylene, and polysulfone materials used for the production of nonwoven separation materials for chemical current sources. The replacement of perchlorovinyl with chlorinated polyethylene and polysulfone provides materials having poorer physical and mechanical properties.

AbstractIn this work, the kinetics of the growth of austenite grains upon heating, the features of the processes of dynamic and static recrystallization occurring at various temperature-deformation modes of plastic deformation are investigated. Phase transformations have been studied during continuous cooling of hot-deformed austenite in low-alloy Arc steel with a yield point of at least 420 MPa. The studies carried out made it possible to determine the thermal deformation parameters that ensure the formation of a finely dispersed homogeneous ferrite-bainitic structure, on the basis of which technological recommendations for industrial production were developed and sheet products were manufactured. Presented are the structure and properties of sheet metal from shipbuilding Arc steel of strength category of 420 MPa.